Cas no 1050509-78-8 (4-Benzyloxy-3-chloro-5-methylphenylboronic acid)

• Product Name: 4-Benzyloxy-3-chloro-5-methylphenylboronic acid
• CAS No: 1050509-78-8
• MF: C₁₄H₁₄BClO₃
• MW: 276.523163318634
• CID: 2623792
• PubChem ID: 4197351
• Update Time: 2025-05-19

4-Benzyloxy-3-chloro-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• AB17224
• 1050509-78-8
• 4-BENZYLOXY-3-CHLORO-5-METHYLPHENYLBORONIC ACID
• 4-(Benzyloxy)-3-chloro-5-methylbenzeneboronic acid
• 4-Benzyloxy-3-chloro-5-methylphenylboronic acid

• Inchi： 1S/C14H14BClO3/c1-10-7-12(15(17)18)8-13(16)14(10)19-9-11-5-3-2-4-6-11/h2-8,17-18H,9H2,1H3
• InChI Key： BHFIUBWAADYYFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=CC(C)=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.0724522Da
• Monoisotopic Mass: 276.0724522Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-Benzyloxy-3-chloro-5-methylphenylboronic acid

Introduction to 4-Benzyloxy-3-chloro-5-methylphenylboronic Acid (CAS No. 1050509-78-8) and Its Applications in Modern Chemical Biology

4-Benzyloxy-3-chloro-5-methylphenylboronic acid, identified by the chemical identifier CAS No. 1050509-78-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of boronic acids, which are widely recognized for their utility in various biochemical applications, including drug discovery, molecular recognition, and catalytic processes. The unique structural features of 4-benzyloxy-3-chloro-5-methylphenylboronic acid, characterized by the presence of a benzyloxy group, a chloro substituent, and a methyl group on a phenyl ring, contribute to its distinct reactivity and functional properties. These attributes make it a valuable tool in the development of innovative therapeutic agents and diagnostic tools.

The significance of 4-benzyloxy-3-chloro-5-methylphenylboronic acid is further underscored by its role in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, which are pivotal in constructing complex organic molecules. Boronic acids serve as efficient ligands in these reactions, facilitating the formation of carbon-carbon bonds under mild conditions. The benzyloxy group in this compound enhances its solubility and stability, making it an ideal candidate for use in both laboratory-scale synthesis and industrial applications.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives for therapeutic purposes. These compounds have shown promise in targeting various biological pathways, including those implicated in cancer, inflammation, and metabolic disorders. The chloro and methyl substituents in 4-benzyloxy-3-chloro-5-methylphenylboronic acid not only influence its electronic properties but also play a crucial role in modulating its interaction with biological targets. This has led to its exploration as a lead compound in medicinal chemistry initiatives aimed at identifying novel pharmacophores.

One of the most compelling aspects of 4-benzyloxy-3-chloro-5-methylphenylboronic acid is its versatility in drug design. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes such as kinases and phosphatases, which are key players in cellular signaling cascades. The boronic acid moiety allows for reversible binding interactions, which is advantageous for designing drugs with improved pharmacokinetic profiles. Furthermore, the presence of electron-withdrawing groups like chlorine enhances the electrophilicity of the boron center, facilitating its participation in nucleophilic substitution reactions essential for drug modification.

The pharmaceutical industry has been particularly interested in boronic acid derivatives due to their potential as protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their dysregulation is associated with numerous diseases. 4-Benzyloxy-3-chloro-5-methylphenylboronic acid has been investigated as a scaffold for developing inhibitors against serine proteases, such as matrix metalloproteinases (MMPs), which are involved in tissue degradation and wound healing. The ability of this compound to selectively inhibit specific proteases without affecting others makes it an attractive candidate for precision medicine approaches.

Advances in computational chemistry have further enhanced the utility of 4-benzyloxy-3-chloro-5-methylphenylboronic acid in drug discovery. Molecular modeling techniques allow researchers to predict the binding affinity and specificity of this compound towards target proteins with high accuracy. This has accelerated the process of identifying promising candidates for further experimental validation. Additionally, virtual screening methods have been employed to explore analogs of 4-benzyloxy-3-chloro-5-methylphenylboronic acid, leading to the discovery of novel derivatives with enhanced biological activity.

The synthetic methodologies for preparing 4-benzyloxy-3-chloro-5-methylphenylboronic acid have also seen significant advancements. Modern synthetic routes emphasize efficiency, scalability, and sustainability. For instance, catalytic asymmetric synthesis has been utilized to introduce chirality into the molecule, which is crucial for developing enantiomerically pure drugs with improved efficacy and reduced side effects. Green chemistry principles have also been integrated into these processes to minimize waste and environmental impact.

The role of 4-benzyloxy-3-chloro-5-methylphenylboronic acid extends beyond pharmaceutical applications into materials science and nanotechnology. Boronic acids are known for their ability to form coordination complexes with metals and metal ions, making them useful in designing metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have potential applications in gas storage, catalysis, and sensing technologies. The unique structural features of 4-benzyloxy-3-chloro-5-methylphenylboronic acid make it an excellent candidate for constructing such materials due to its ability to participate in multiple types of bonding interactions.

In conclusion,4-benzyloxy-3-chloro-5-methylphenylboronic acid (CAS No. 1050509-78-8) is a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its structural features enable it to participate in diverse chemical reactions while maintaining stability and solubility under various conditions. The ongoing research into this compound underscores its importance as a tool for developing innovative therapeutic agents and advanced materials. As scientific understanding continues to evolve,4-benzyloxy-3-chloro-5-methylphenylboronic acid is poised to remain at the forefront of scientific exploration.